Cas no 20769-99-7 (2-Propenoic acid, 2-methyl-, 2-(ethylmethylamino)ethyl ester)

• Product name: 2-Propenoic acid, 2-methyl-, 2-(ethylmethylamino)ethyl ester
• CAS No: 20769-99-7
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 1396002
• PubChem ID: 18325552

2-Propenoic acid, 2-methyl-, 2-(ethylmethylamino)ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-methyl-, 2-(ethylmethylamino)ethyl ester
• 2-[ethyl(methyl)amino]ethyl 2-methylprop-2-enoate
• SCHEMBL109105
• 20769-99-7
• DTXSID30592802

• Inchi： InChI=1S/C9H17NO2/c1-5-10(4)6-7-12-9(11)8(2)3/h2,5-7H2,1,3-4H3
• InChI Key： FZMCNGMIRGGSIV-UHFFFAOYSA-N
• SMILES： CCN(C)CCOC(=O)C(=C)C

Computed Properties

• Exact Mass: 171.12601
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 1.6

Experimental Properties

• PSA: 29.54